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Compound of Interest

Compound Name: scyllo-Inosamine hydrochloride

Cat. No.: B8194642

An in-depth exploration of the chemical properties, synthesis, and biological significance of
scyllo-lnosamine hydrochloride, a compound of interest in drug discovery and development.

This guide provides a detailed overview of scyllo-lInosamine hydrochloride, a synthetic
aminocyclitol derivative. We will delve into its fundamental chemical identifiers, its relationship
to the naturally occurring scyllo-inositol, its synthesis, and its emerging role in biomedical
research. This document is intended for researchers, scientists, and professionals in the field of
drug development who are interested in the therapeutic potential of inositol analogs.

Core Molecular Identifiers and Properties

Scyllo-Inosamine hydrochloride is the hydrochloride salt of scyllo-inosamine (1-amino-1-
deoxy-scyllo-inositol). The addition of hydrochloric acid to the amine group of scyllo-inosamine
results in the formation of a more stable and water-soluble salt, which is often preferred for
research and pharmaceutical applications.
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Property Value Source

Molecular Weight 199.63 g/mol [1]

Chemical Formula CeH14CINOs [1]
C1(C(C(C(C(C10)O)O)O)O)N.

SMILES String (cletele )©)0)0)0) [1]
Cl

CAS Number 4933-84-0 [1]
1-Amino-1-deoxy-scyllo-

Synonyms o [1]
inositol HCI

The parent compound, scyllo-inosamine, has a molecular weight of 179.17 g/mol and the
chemical formula CeH13NOs[2][3]. Its SMILES string is N[IC@H]1[C@@H]10][3].

The Significance of the scyllo-Configuration

The prefix "scyllo-" refers to a specific stereoisomer of inositol, a six-carbon cyclic polyol. In the
scyllo-inositol configuration, all six hydroxyl groups are in the equatorial position, resulting in a
highly stable chair conformation. This all-equatorial arrangement is a key feature that
influences the biological activity of its derivatives, including scyllo-inosamine.

Scyllo-inositol itself has garnered significant attention in the scientific community for its potential
therapeutic applications, particularly in neurodegenerative diseases. It has been shown to
inhibit the aggregation of amyloid-p3 peptides, a hallmark of Alzheimer's disease[4][5][6]. This
inhibitory effect is thought to be related to its ability to cross the blood-brain barrier and stabilize
small conformers of AB42[4][7]. Preclinical studies in animal models of Alzheimer's have
demonstrated that scyllo-inositol can reduce plaque accumulation and improve cognitive
deficits[7][8][9].

The unique stereochemistry of the scyllo-backbone in scyllo-inosamine is therefore of
considerable interest, as it may confer novel biological activities or enhance existing ones
compared to other inosamine isomers.

Synthesis and Chemical Landscape
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Synthetic Pathways

Scyllo-inosamine hydrochloride is a synthetic compound. One described method for its
synthesis involves the use of benzyl cyanide and cyclohexane. The process entails the removal
of benzyl groups via catalytic hydrogenation, followed by hydrolysis to yield scyllo-inosamine[1].

The broader landscape of aminocyclitol biosynthesis provides context for the generation of
such molecules. In biological systems, aminocyclitols are often derived from simple sugars. For
instance, in the biosynthesis of streptomycin, myo-inositol is oxidized to scyllo-inosose and
then transaminated to scyllo-inosamine[10]. While this highlights a natural pathway to the core
structure, the hydrochloride salt is a product of chemical synthesis.

The synthesis of various scyllo-inositol derivatives has been a subject of research to explore
the structure-activity relationship concerning the inhibition of amyloid-beta aggregation[6].
These synthetic efforts underscore the importance of accessing a range of analogs to probe
their therapeutic potential.

Chemical Relationship Diagram

The following diagram illustrates the relationship between key compounds in the scyllo-inositol
family.
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A[42 Preparation

Dissolve AB42 in HFIP

:

Aliquot and evaporate HFIP

;

Store at -80°C

:

Resuspend in DMSO

:

Dilute in PBS to working concentration

ThT $ssay

Add AB42 solution to wells

:

Add scyllo-Inosamine HCI or control

;

Add ThT solution

;

Incubate at 37°C with shaking

:

Measure fluorescence over time

Click to download full resolution via product page

Caption: Workflow for the ThT amyloid aggregation assay.
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Step-by-Step Procedure

o Preparation of AB42 Monomers:

[e]

Dissolve lyophilized AB42 peptide in HFIP to a concentration of 1 mg/mL.

o

Aliquot the solution into microcentrifuge tubes and evaporate the HFIP using a gentle
stream of nitrogen gas or a speed vacuum.

o

Store the resulting peptide film at -80°C.

[¢]

Prior to the assay, resuspend the AB42 film in DMSO to a concentration of 5 mM.

o

Dilute the AB42 stock in cold PBS to the final working concentration (e.g., 10 uM).
e Assay Setup:
o In a 96-well black, clear-bottom plate, add the diluted AB42 solution to each well.

o Add varying concentrations of scyllo-lInosamine hydrochloride to the experimental
wells. Add vehicle control (PBS) to the control wells.

o Add ThT solution to each well to a final concentration of 10 uM.
o Data Acquisition:
o Place the plate in a fluorometer pre-set to 37°C with intermittent shaking.

o Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) at regular
intervals (e.g., every 10 minutes) for up to 48 hours.

e Data Analysis:

o Plot the fluorescence intensity against time for each concentration of scyllo-lnosamine
hydrochloride.

o Analyze the lag time, maximum fluorescence, and the rate of aggregation to determine the
effect of the compound.
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Conclusion

Scyllo-Inosamine hydrochloride is a molecule of interest due to its structural relationship to
the neuroprotective agent scyllo-inositol and its classification as an aminocyclitol. Its unique all-
equatorial stereochemistry and the presence of an amino group suggest a potential for novel
biological activities. While research into this specific compound is still emerging, the
established therapeutic interest in its parent compound and the broader class of aminocyclitols
provides a strong rationale for further investigation. The synthetic accessibility of scyllo-
Inosamine hydrochloride and its favorable physicochemical properties as a salt make it a
promising candidate for exploration in drug discovery programs, particularly in the areas of
neurodegenerative disease and oncology.

References

A comprehensive, numbered list of all cited sources with titles, source information, and
verifiable URLs will be provided upon request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17279347/
https://pubmed.ncbi.nlm.nih.gov/17279347/
https://www.researchgate.net/publication/6526129_Properties_of_scyllo-inositol_as_a_therapeutic_treatment_of_AD-like_pathology
https://pmc.ncbi.nlm.nih.gov/articles/PMC2677119/
https://www.benchchem.com/product/b8194642#scyllo-inosamine-hydrochloride-molecular-weight-and-smiles
https://www.benchchem.com/product/b8194642#scyllo-inosamine-hydrochloride-molecular-weight-and-smiles
https://www.benchchem.com/product/b8194642#scyllo-inosamine-hydrochloride-molecular-weight-and-smiles
https://www.benchchem.com/product/b8194642#scyllo-inosamine-hydrochloride-molecular-weight-and-smiles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8194642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8194642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

